![molecular formula C6H12ClNO B6187771 rac-(1R,4S,5S)-2-oxabicyclo[2.2.1]heptan-5-amine hydrochloride, exo CAS No. 2639378-53-1](/img/no-structure.png)
rac-(1R,4S,5S)-2-oxabicyclo[2.2.1]heptan-5-amine hydrochloride, exo
Overview
Description
The compound “rac-(1R,4S,5S)-2-oxabicyclo[2.2.1]heptan-5-amine hydrochloride, exo” belongs to a class of organic compounds known as amines. These are organic compounds that contain a basic nitrogen atom with a lone pair .
Molecular Structure Analysis
The molecular structure of this compound includes a bicyclic system, which is a structure in organic chemistry containing two rings . The InChI code can provide a standard way to encode the molecular structure .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound can be inferred from its molecular structure. For example, the presence of the amine group (-NH2) can confer basicity and polarity .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,4S,5S)-2-oxabicyclo[2.2.1]heptan-5-amine hydrochloride, exo involves the conversion of a starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "2,5-dioxabicyclo[2.2.1]heptane", "ammonium chloride", "sodium hydroxide", "hydrochloric acid", "ethyl acetate", "water" ], "Reaction": [ "1. Dissolve 2,5-dioxabicyclo[2.2.1]heptane in ethyl acetate and add ammonium chloride.", "2. Add sodium hydroxide to the mixture and stir for 30 minutes.", "3. Extract the mixture with ethyl acetate and wash with water.", "4. Dry the organic layer with sodium sulfate and evaporate the solvent.", "5. Dissolve the residue in hydrochloric acid and stir for 1 hour.", "6. Extract the mixture with ethyl acetate and wash with water.", "7. Dry the organic layer with sodium sulfate and evaporate the solvent.", "8. Recrystallize the residue from ethyl acetate to obtain rac-(1R,4S,5S)-2-oxabicyclo[2.2.1]heptan-5-amine hydrochloride, exo." ] } | |
CAS No. |
2639378-53-1 |
Molecular Formula |
C6H12ClNO |
Molecular Weight |
149.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
